Cas no 1785417-76-6 (5-chloro-2-(1,4-diazepan-1-yl)-1H-1,3-benzodiazole)

• Product Name: 5-chloro-2-(1,4-diazepan-1-yl)-1H-1,3-benzodiazole
• CAS No: 1785417-76-6
• MF: C₁₂H₁₅ClN₄
• MW: 250.727300882339
• CID: 5905265
• PubChem ID: 84634123
• Update Time: 2025-08-03

5-chloro-2-(1,4-diazepan-1-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(1,4-diazepan-1-yl)-1H-1,3-benzodiazole
• 1785417-76-6
• EN300-1720900

• Inchi： 1S/C12H15ClN4/c13-9-2-3-10-11(8-9)16-12(15-10)17-6-1-4-14-5-7-17/h2-3,8,14H,1,4-7H2,(H,15,16)
• InChI Key： SCHBYCHWOWJMNU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(=N2)N1CCNCCC1

Computed Properties

• Exact Mass: 250.0985242g/mol
• Monoisotopic Mass: 250.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44Ų

Additional information on 5-chloro-2-(1,4-diazepan-1-yl)-1H-1,3-benzodiazole

Introduction to 5-chloro-2-(1,4-diazepan-1-yl)-1H-1,3-benzodiazole (CAS No. 1785417-76-6)

5-chloro-2-(1,4-diazepan-1-yl)-1H-1,3-benzodiazole, identified by its CAS number 1785417-76-6, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the benzodiazole class, which is well-documented for its broad spectrum of biological activities. The structural integrity of this molecule incorporates a chloro substituent and a diazepane moiety, which are key features that contribute to its unique pharmacological properties.

The synthesis and characterization of 5-chloro-2-(1,4-diazepan-1-yl)-1H-1,3-benzodiazole have been subjects of extensive research due to its potential therapeutic applications. The presence of the chloro group at the 5-position enhances the electrophilicity of the benzodiazole core, making it a versatile scaffold for further functionalization. This attribute has been exploited in various medicinal chemistry campaigns to develop novel derivatives with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have facilitated the virtual screening of 5-chloro-2-(1,4-diazepan-1-yl)-1H-1,3-benzodiazole against multiple protein targets. Studies indicate that this compound exhibits promising interactions with enzymes and receptors involved in neurodegenerative disorders. The diazepane ring, a structural component derived from 1,4-diazepane, contributes to the molecule's ability to modulate central nervous system (CNS) activity. This has sparked interest in exploring its potential as an intermediate in the development of next-generation CNS drugs.

In vitro studies have demonstrated that 5-chloro-2-(1,4-diazepan-1-yl)-1H-1,3-benzodiazole possesses inhibitory properties against certain kinases and ion channels. These findings align with the growing body of evidence suggesting that benzodiazole derivatives can serve as scaffolds for anticonvulsant and anxiolytic agents. The unique combination of the chloro group and the diazepane moiety appears to synergize, enhancing the compound's pharmacological efficacy.

The role of 5-chloro-2-(1,4-diazepan-1-yl)-1H-1,3-benzodiazole in drug discovery has been further highlighted by its incorporation into several high-throughput screening (HTS) campaigns. These efforts have led to the identification of structurally related compounds with improved pharmacokinetic profiles. The ability to fine-tune the electronic and steric properties of this scaffold through strategic modifications has opened new avenues for therapeutic intervention.

From a synthetic perspective, 5-chloro-2-(1,4-diazepan-1-yl)-1H-1,3-benzodiazole exemplifies the elegance of heterocyclic chemistry. The synthesis involves multi-step reactions that showcase the interplay between functional group transformations and ring-closing strategies. Advanced methodologies such as transition-metal-catalyzed coupling reactions have been employed to construct the benzodiazole core efficiently. These synthetic approaches not only highlight the compound's complexity but also underscore its synthetic accessibility for medicinal chemists.

The pharmacological profile of 5-chloro-2-(1,4-diazepan-1-yl)-1H-1,3-benzodiazole has been further elucidated through X-ray crystallography studies. Structural analysis reveals that this compound adopts a conformation favorable for binding to biological targets. The precise positioning of the chloro group and the diazepane ring within the binding pocket is critical for its observed activity. Such structural insights have guided rational drug design efforts aimed at optimizing potency and minimizing side effects.

In conclusion, 5-chloro-2-(1,4-diazepan-1-yl)-1H-1,3-benzodiazole (CAS No. 1785417-76-6) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of chemical features positions it as a valuable building block for future drug development initiatives. As research in this area progresses, it is anticipated that derivatives of this compound will continue to emerge as promising candidates for treating various human diseases.